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Compound of Interest

Compound Name:
Phenyltrimethylammonium

bromide

Cat. No.: B102338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed guidelines for the preparation, storage, and handling of

Phenyltrimethylammonium bromide (PTMA) solutions in a laboratory setting. PTMA is a

quaternary ammonium salt utilized in various chemical and pharmaceutical applications,

including as a phase-transfer catalyst and a precursor in organic synthesis.[1][2] Adherence to

these protocols is crucial for ensuring the stability and purity of the solutions, as well as for

maintaining a safe laboratory environment.

Chemical and Physical Properties
Phenyltrimethylammonium bromide is a white to off-white crystalline solid.[1][2] It is a

hygroscopic compound that is moderately soluble in polar solvents such as water and ethanol.

[1]

Table 1: Physical and Chemical Properties of Phenyltrimethylammonium Bromide
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Property Value Reference

Synonyms

Trimethylphenylammonium

bromide, (N,N,N)-

Trimethylanilinium bromide

[3]

Molecular Formula C₉H₁₄BrN

Molar Mass 216.12 g/mol

Melting Point 215 °C (decomposes)

Appearance
White to off-white crystalline

solid
[1][2]

Solubility in Water
50 mg/mL (231.35 mM); may

require sonication
[4]

Solubility

Soluble in dichloromethane

and dioxane; slightly soluble in

aromatic hydrocarbons and

ketones.

Safety Precautions and Handling
PTMA is classified as an irritant, affecting the eyes, respiratory system, and skin. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be

worn when handling the solid compound and its solutions.[3][5] Work should be conducted in a

well-ventilated area or a chemical fume hood.[3] In case of contact, rinse the affected area

immediately with plenty of water.[3]

Hazard and Precautionary Statements:

Causes skin and serious eye irritation.[3]

May cause respiratory irritation.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Wash skin thoroughly after handling.[5]
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Wear protective gloves, protective clothing, eye protection, and face protection.[5]

Experimental Protocols
Preparation of Phenyltrimethylammonium Bromide
Stock Solutions
This protocol outlines the preparation of a 100 mM aqueous stock solution of

Phenyltrimethylammonium bromide.

Materials and Equipment:

Phenyltrimethylammonium bromide (solid)

High-purity water (e.g., deionized, distilled, or ultrapure)

Analytical balance

Volumetric flask

Spatula

Weighing paper or boat

Magnetic stirrer and stir bar (optional)

Ultrasonic bath (if required for dissolution)[4]

Sterile syringe filter (0.22 µm) and syringe (for sterile applications)

Procedure:

Calculation: Determine the mass of Phenyltrimethylammonium bromide required to

prepare the desired volume and concentration of the solution. For example, for 100 mL of a

100 mM solution:

Mass (g) = 0.1 L × 0.1 mol/L × 216.12 g/mol = 2.1612 g
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Weighing: Tare the analytical balance with a clean, dry weighing boat. Carefully weigh the

calculated amount of Phenyltrimethylammonium bromide.

Dissolution: Transfer the weighed solid into the volumetric flask. Add approximately half of

the final volume of high-purity water.

Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a magnetic stirrer or

place the flask in an ultrasonic bath to aid dissolution.[4]

Final Volume Adjustment: Once the solid is completely dissolved, add high-purity water to

the calibration mark of the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Sterilization (if required): For applications requiring a sterile solution, filter the prepared stock

solution through a 0.22 µm syringe filter into a sterile container.[4]
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Solution Preparation Workflow

Calculate Mass

Weigh Solid

Transfer to Flask

Add Solvent

Dissolve Solid
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Click to download full resolution via product page

Caption: Workflow for preparing PTMA solutions.
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Storage and Stability
Proper storage is critical to maintain the integrity of Phenyltrimethylammonium bromide
solutions.

Table 2: Recommended Storage Conditions for Phenyltrimethylammonium Bromide

Form Temperature Duration Container
Conditions to
Avoid

Solid Powder -20°C 3 years Tightly sealed

Moisture, heat,

strong oxidizing

agents[3]

4°C 2 years Tightly sealed

Moisture, heat,

strong oxidizing

agents[3]

In Solvent -80°C 6 months
Aliquoted, tightly

sealed

Repeated freeze-

thaw cycles[4]

-20°C 1 month
Aliquoted, tightly

sealed

Repeated freeze-

thaw cycles[4]

Recommendations:

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes before freezing.

[4]

Labeling: Clearly label all aliquots with the compound name, concentration, preparation date,

and storage temperature.

Protection from Moisture: The solid form of PTMA is hygroscopic; therefore, it should be

stored in a dry environment with the container tightly closed.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b102338?utm_src=pdf-body
https://www.benchchem.com/product/b102338?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC159161000&productDescription=PHENYLTRIMETHYLAMMONIUM+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159161000&productDescription=PHENYLTRIMETHYLAMMONIUM+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.medchemexpress.com/trimethylphenylammonium-bromide.html
https://www.medchemexpress.com/trimethylphenylammonium-bromide.html
https://www.medchemexpress.com/trimethylphenylammonium-bromide.html
https://www.fishersci.com/store/msds?partNumber=AC159161000&productDescription=PHENYLTRIMETHYLAMMONIUM+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Logic for PTMA Solutions

Prepared Solution

Aliquot

Short-term Storage

-20°C (1 month)

Long-term Storage

-80°C (6 months)

Label

Click to download full resolution via product page

Caption: Decision tree for storing PTMA solutions.

Conclusion
The protocols and data presented in these application notes provide a comprehensive guide for

the preparation and storage of Phenyltrimethylammonium bromide solutions. By following

these guidelines, researchers can ensure the quality and consistency of their experimental

results while maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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